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Abstract
This technical guide provides a comprehensive overview of the core physical properties of

white crystalline barium cyanide, Ba(CN)₂. It is intended to serve as a key resource for

researchers, scientists, and professionals in drug development who may encounter or utilize

this compound in various applications, including as a precursor in complex syntheses or in

metallurgical processes. This document consolidates critical data on its physical

characteristics, chemical behavior, and the experimental methodologies used for their

determination. All quantitative data is presented in standardized tables for clarity and

comparative analysis. Furthermore, key chemical pathways are visualized to facilitate a deeper

understanding of the compound's reactivity.

Introduction
Barium cyanide, with the chemical formula Ba(CN)₂, is an inorganic salt that presents as a

white crystalline powder.[1][2][3][4] It is a highly toxic compound due to the presence of both

the barium cation (Ba²⁺) and the cyanide anion (CN⁻). Its synthesis is typically achieved

through the reaction of barium hydroxide with hydrocyanic acid, followed by crystallization from

the solution.[1][2] While its primary applications are in electroplating and metallurgy, a thorough

understanding of its physical and chemical properties is paramount for its safe handling,

storage, and use in any research or industrial setting.[4] This guide focuses on the intrinsic

physical characteristics that define its behavior under various conditions.
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Physical and Chemical Properties
The fundamental physical and chemical properties of barium cyanide are summarized below.

These values have been compiled from various sources to provide a robust dataset for

scientific reference.

Quantitative Data Summary
Property Value Citation(s)

Molecular Formula Ba(CN)₂ [1][5][6]

Molar Mass 189.36 g/mol [1][3][4][6]

Appearance White crystalline powder [1][2][3][4]

Melting Point 600 °C (873 K) [1][2]

Boiling Point

A boiling point of 42.5°C has

been reported, but this is likely

anomalous or refers to a

solution, as it is inconsistent

with the high melting point of

the solid.

[4]

Density 3.52 g/cm³ [1]

Solubility in Water 80 g/100 mL at 14 °C [1][2][3][4]

Solubility in Ethanol Soluble [1][4]

Heat of Combustion 2.605 x 10⁷ J/kg [4]

Heat of Solution 2.619 x 10⁶ J/kg (exothermic) [4]

Crystal Structure
Barium cyanide crystallizes in the trigonal crystal system.[1] Detailed structural analysis has

identified its space group and lattice parameters, which are crucial for understanding its solid-

state properties and for crystallographic studies.
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Crystal System Space Group
Lattice Parameters
(Conventional)

Citation(s)

Trigonal R-3c

a = 15.19 Å, b = 15.19

Å, c = 7.53 Åα = 90°,

β = 90°, γ = 120°

[1]

Chemical Reactivity and Pathways
Barium cyanide exhibits reactivity characteristic of inorganic cyanides. It is stable under

anhydrous conditions but reacts with atmospheric components and acids.

Synthesis: The primary method for preparing barium cyanide is the neutralization reaction

between barium hydroxide and hydrocyanic acid.[1][2]

Decomposition in Air: It slowly reacts with water and carbon dioxide in the air to produce

highly toxic and flammable hydrogen cyanide (HCN) gas.[1][2]

Reaction with Acids: In the presence of acids, it rapidly decomposes to liberate hydrogen

cyanide gas.[4]

Thermal Decomposition with Steam: When heated to 300°C in the presence of steam, it

decomposes to yield barium formate and ammonia.[2]

Visualization of Chemical Pathways
The following diagrams illustrate the key chemical reactions involving barium cyanide.

Barium Hydroxide

Barium Cyanide

+ 2HCN

Hydrocyanic Acid

Water+ 2H2O

Click to download full resolution via product page
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Fig. 1: Synthesis of Barium Cyanide.
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Fig. 2: Decomposition Pathways of Barium Cyanide.

Experimental Protocols for Property Determination
The determination of the physical properties of crystalline solids like barium cyanide requires

standardized experimental procedures. The following sections outline the general

methodologies. Note: Due to the extreme toxicity of barium cyanide, all procedures must be

conducted in a certified fume hood with appropriate personal protective equipment (PPE),

including gloves, lab coat, and respiratory protection.

Melting Point Determination (Capillary Method)
The melting point is determined as a range, indicating the temperature at which the first liquid

droplet appears to the temperature at which the entire sample becomes liquid.

Sample Preparation: A small amount of finely powdered, dry barium cyanide is packed into

a capillary tube to a height of 2-3 mm. The sample must be well-compacted to ensure

uniform heating.
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Apparatus: A calibrated melting point apparatus with a heating block and a viewing lens is

used.

Procedure: a. The capillary tube is placed in the heating block of the apparatus. b. The

sample is heated rapidly to about 20°C below the expected melting point (600°C). c. The

heating rate is then reduced to a slow rate (e.g., 1-2°C per minute) to ensure thermal

equilibrium. d. The temperature at the onset of melting (first visible liquid) and the

temperature at which the sample is completely molten are recorded. This range is the

melting point.

Solubility Determination
This protocol determines the mass of solute that can dissolve in a given volume of solvent at a

specified temperature.

Preparation: A saturated solution of barium cyanide is prepared by adding an excess of the

solid to a known volume of the solvent (e.g., deionized water) in a sealed container.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer) in a constant

temperature bath (e.g., 14°C) for an extended period (e.g., 24 hours) to ensure equilibrium is

reached.

Sampling and Analysis: a. Agitation is stopped, and the excess solid is allowed to settle. b. A

known volume of the clear supernatant is carefully withdrawn using a filtered syringe to avoid

transferring any undissolved solid. c. The mass of the dissolved barium cyanide in the

aliquot is determined. This can be done by evaporating the solvent and weighing the residue,

or through analytical techniques such as titration or atomic absorption spectroscopy for the

barium ion. d. The solubility is calculated and expressed as grams of solute per 100 mL of

solvent.

Density Determination (Gas Pycnometry)
Gas pycnometry is a standard method for determining the true density of a powdered solid by

measuring the volume of the solid material, excluding any pore space.

Apparatus: A helium pycnometer is used. Helium is chosen as the analysis gas because its

small atoms can penetrate fine pores and it behaves as an ideal gas.
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Calibration: The instrument is calibrated using a standard sphere of a known, precise

volume.

Procedure: a. A known mass of the dry barium cyanide powder is placed in the sample

chamber. b. The chamber is sealed and purged with helium to remove air and moisture. c.

The system is pressurized with helium in a reference chamber of known volume. A valve is

then opened, allowing the gas to expand into the sample chamber. d. The pressure drop is

measured, and using the principles of the ideal gas law (Boyle's Law), the instrument

calculates the volume of the solid sample. e. The density is calculated by dividing the mass

of the sample by its measured volume.

Crystal Structure Determination (X-ray Diffraction)
Single-crystal X-ray diffraction (XRD) is the definitive method for determining the precise atomic

arrangement within a crystal.

Crystal Growth: A high-quality single crystal of barium cyanide with well-defined faces and

minimal defects is required. This is typically the most challenging step and can be achieved

through slow evaporation or cooling of a saturated solution.

Data Collection: a. The single crystal is mounted on a goniometer head and placed in an X-

ray diffractometer. b. The crystal is cooled (often to liquid nitrogen temperatures) to reduce

thermal vibrations of the atoms. c. A monochromatic X-ray beam is directed at the crystal. As

the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing

a specific pattern of reflections. d. A detector measures the position and intensity of

thousands of these diffracted reflections.

Structure Solution and Refinement: a. The diffraction data is processed to determine the unit

cell dimensions and the space group symmetry. b. Computational methods are used to solve

the "phase problem" and generate an initial electron density map of the crystal's contents. c.

An atomic model is built into the electron density map. d. This model is then refined against

the experimental data to yield precise atomic coordinates, bond lengths, and bond angles.

Safety and Handling
Barium cyanide is classified as a highly toxic substance. Exposure through ingestion,

inhalation, or skin contact can be fatal.
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Toxicity: It is a potent poison. Contact with acids or moisture releases highly toxic hydrogen

cyanide gas, which is a chemical asphyxiant. Barium compounds are also toxic, affecting

muscle function.

Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear

chemical-resistant gloves, a lab coat, and safety goggles. Respiratory protection may be

required.

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container. It must be

stored away from acids, acid salts, and oxidizing agents.

Spills: In case of a spill, evacuate the area. Wearing full PPE, collect the material in a sealed

container for disposal as hazardous waste. Do not use water for cleanup as it can generate

HCN gas.

This guide is intended for informational purposes for qualified professionals. Always consult the

Safety Data Sheet (SDS) and follow all institutional and regulatory safety protocols when

handling barium cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1221445#physical-properties-of-white-crystalline-
barium-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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